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Compound of Interest

Compound Name: Desmethyl Thiosildenafil-d8

Cat. No.: B565125 Get Quote

Technical Guide: Desmethyl Thiosildenafil-d8
Audience: Researchers, scientists, and drug development professionals.

Subject: Physicochemical Identifiers for Desmethyl Thiosildenafil-d8

This document provides core quantitative data and relational context for Desmethyl
Thiosildenafil-d8, a deuterated analog of Desmethyl Thiosildenafil. The information herein is

foundational for researchers engaged in metabolic studies, pharmacokinetic analysis, and the

use of this compound as an analytical standard.

Quantitative Data Summary
The primary chemical and physical identifiers for Desmethyl Thiosildenafil-d8 have been

compiled from chemical supplier and database information. These values are crucial for

accurate quantification, solution preparation, and analytical method development.

Identifier Value

CAS Number 1215321-44-0[1]

Molecular Weight 484.66 g/mol [1]

Molecular Formula C₂₁H₂₀D₈N₆O₃S₂[1]
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Data Provenance and Methodologies
The data presented in this guide is derived from standardized information provided by chemical

manufacturers and databases.

CAS Number: The Chemical Abstracts Service (CAS) registry number is a unique numerical

identifier assigned to a single, specific chemical substance. The number 1215321-44-0 was

assigned to the deuterated isotopologue, Desmethyl Thiosildenafil-d8, upon its

registration, distinguishing it from its unlabeled counterpart.

Molecular Weight: The molecular weight is calculated based on the compound's molecular

formula (C₂₁H₂₀D₈N₆O₃S₂) using standard atomic weights, with deuterium (D) substituting for

protium (H) at eight positions. This value is critical for gravimetric and molar calculations in

experimental settings and is typically confirmed by mass spectrometry.

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the subject compound and its

key identifiers. This visualization provides a clear logical flow from the chemical name to its

fundamental quantitative properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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